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Compound of Interest

Compound Name: 1,10-Phenanthroline-2-carbonitrile

Cat. No.: B170472 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as an in-depth technical guide for informational

purposes only. It is not a substitute for a formal Safety Data Sheet (SDS). Always consult the

official SDS from the supplier before handling this chemical and adhere to all institutional and

regulatory safety protocols.

Introduction
1,10-Phenanthroline-2-carbonitrile is a heterocyclic organic compound featuring a

phenanthroline core functionalized with a nitrile group. The phenanthroline scaffold is a well-

known chelating agent used in coordination chemistry, while the nitrile moiety can participate in

various organic reactions, making this compound a versatile building block in medicinal

chemistry and materials science. This guide provides a comprehensive overview of the known

safety and hazard information for 1,10-Phenanthroline-2-carbonitrile, with a focus on data

relevant to a laboratory research and drug development setting. Due to the limited availability

of specific toxicological data for this compound, information from the parent compound, 1,10-

phenanthroline, and general principles for related chemical classes are included to provide a

more complete safety profile.

Chemical and Physical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b170472?utm_src=pdf-interest
https://www.benchchem.com/product/b170472?utm_src=pdf-body
https://www.benchchem.com/product/b170472?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b170472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 1082-19-5 [1]

Molecular Formula C₁₃H₇N₃ [1]

Molecular Weight 205.22 g/mol [1]

IUPAC Name
1,10-phenanthroline-2-

carbonitrile
[1]

Appearance
White crystal or powder (for

1,10-phenanthroline)
[2][3]

Solubility

Soluble in alcohol and

acetone; slightly soluble in

water (for 1,10-phenanthroline)

[2][3]

Melting Point
93-94 °C (decomposes) (for

1,10-phenanthroline)
[3]

Hazard Identification and Classification
Based on aggregated data from the European Chemicals Agency (ECHA) C&L Inventory, 1,10-
Phenanthroline-2-carbonitrile is classified as follows:

Hazard Class Category
Hazard
Statement

Pictograms Signal Word

Acute Toxicity,

Oral
Category 4

H302: Harmful if

swallowed
alt text Warning

Serious Eye

Damage/Eye

Irritation

Category 1

H318: Causes

serious eye

damage

alt text Danger

Source: PubChem CID 680341

Precautionary Statements:
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A comprehensive set of precautionary statements is associated with these classifications,

including:

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P317: IF SWALLOWED: Get medical help.

P305+P354+P338: IF IN EYES: Immediately rinse with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P317: Get medical help.

P330: Rinse mouth.

P501: Dispose of contents/container to an approved waste disposal plant.

Toxicological Information
Specific toxicological data for 1,10-Phenanthroline-2-carbonitrile is not readily available. The

following data is for the parent compound, 1,10-phenanthroline, and should be considered as

an indicator of potential toxicity.

Metric Value Species Route Reference

LD₅₀ (Oral) 132 mg/kg Rat Oral [2][3]

Toxicological Profile Summary:

Acute Oral Toxicity: The parent compound, 1,10-phenanthroline, is toxic if swallowed.[2][3]

Given the "Harmful if swallowed" classification for 1,10-Phenanthroline-2-carbonitrile, oral

exposure should be strictly avoided.

Skin Irritation/Corrosion: While no specific data exists for 1,10-Phenanthroline-2-
carbonitrile, skin contact with 1,10-phenanthroline may cause irritation.[4] Good hygiene
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practice requires that exposure be kept to a minimum and that suitable gloves be used.[5]

Serious Eye Damage/Eye Irritation: 1,10-Phenanthroline-2-carbonitrile is classified as

causing serious eye damage.[6] This indicates a high potential for severe and potentially

irreversible damage upon contact with the eyes.

Respiratory Irritation: Inhalation of dusts from the parent compound may cause respiratory

tract irritation.[4]

Sensitization: There is no specific data available to classify 1,10-Phenanthroline-2-
carbonitrile as a skin or respiratory sensitizer.

Germ Cell Mutagenicity: Limited evidence suggests that the parent compound, 1,10-

phenanthroline, may cause non-lethal mutagenic effects after a single exposure.[5] The

genotoxicity of nitrile-containing compounds can be variable and should be assessed on a

case-by-case basis.[1]

Carcinogenicity: There is no evidence to suggest that 1,10-phenanthroline is carcinogenic.[4]

Reproductive Toxicity: No specific data is available for 1,10-Phenanthroline-2-carbonitrile.

Specific Target Organ Toxicity (STOT): No specific target organs have been identified for

1,10-Phenanthroline-2-carbonitrile.

Experimental Protocols for Hazard Assessment
While specific experimental data for 1,10-Phenanthroline-2-carbonitrile is lacking, the

following are detailed methodologies for key experiments that would be cited for its hazard

assessment.

In Vitro Cytotoxicity Assay (MTT Assay)
This protocol describes a common method to assess the cytotoxic potential of a compound on

a cell line.

Methodology:
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Cell Culture: Human cell lines (e.g., HeLa, HepG2) are cultured in appropriate media and

conditions until they reach a suitable confluency.

Cell Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to

adhere overnight.

Compound Treatment: A stock solution of 1,10-Phenanthroline-2-carbonitrile is prepared

and serially diluted to a range of concentrations. The cell culture medium is replaced with

medium containing the test compound, and the cells are incubated for a specified period

(e.g., 24, 48, or 72 hours).

MTT Addition: After the incubation period, a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-

diphenyltetrazolium bromide (MTT) is added to each well.

Incubation: The plates are incubated to allow viable cells to metabolize the MTT into

formazan crystals.

Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO) is added to

dissolve the formazan crystals.

Absorbance Measurement: The absorbance of the resulting solution is measured using a

microplate reader at a specific wavelength (typically around 570 nm).

Data Analysis: Cell viability is calculated as a percentage of the untreated control, and the

IC₅₀ (half-maximal inhibitory concentration) is determined.

Preparation Treatment Assay Analysis

1. Cell Culture 2. Cell Seeding in 96-well plates 3. Prepare serial dilutions of test compound 4. Treat cells with compound for 24-72h 5. Add MTT solution 6. Incubate for formazan formation 7. Solubilize formazan crystals 8. Measure absorbance 9. Calculate cell viability and IC50

Click to download full resolution via product page

Figure 1: Workflow for an in vitro cytotoxicity (MTT) assay.
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Hen's Egg Test on Chorioallantoic Membrane (HET-CAM)
for Eye Irritation
The HET-CAM assay is an alternative method to assess the eye irritation potential of a

substance.[7][8]

Methodology:

Egg Incubation: Fertilized hen's eggs are incubated for 9 days under controlled conditions.

Window Preparation: On day 9, a window is carefully cut into the eggshell to expose the

chorioallantoic membrane (CAM).

Compound Application: A specific amount of 1,10-Phenanthroline-2-carbonitrile (either as

a solid or in a suitable solvent) is applied directly onto the CAM.

Observation: The CAM is observed for 5 minutes for signs of irritation, including hemorrhage

(bleeding), lysis (vessel degradation), and coagulation (protein denaturation).

Scoring: The time to the appearance of each endpoint is recorded. An irritation score is

calculated based on these times.

Classification: The irritation score is used to classify the substance's eye irritation potential.
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Start: Fertilized Hen's Eggs

1. Incubate eggs for 9 days

2. Create a window in the eggshell

3. Apply test substance to the CAM

4. Observe for 5 minutes for hemorrhage, lysis, coagulation

5. Record time to endpoints and calculate irritation score

6. Classify eye irritation potential

Click to download full resolution via product page

Figure 2: Workflow for the Hen's Egg Test on Chorioallantoic Membrane (HET-CAM).

Signaling Pathways and Mechanism of Toxicity
The precise mechanism of toxicity for 1,10-Phenanthroline-2-carbonitrile has not been

elucidated. However, based on its structure, several potential pathways can be inferred.

The phenanthroline moiety is a known metal chelator, and its biological activity is often linked to

its ability to bind essential metal ions, potentially disrupting metalloenzyme function.
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Furthermore, phenanthroline derivatives have been shown to induce cytotoxicity through

various mechanisms, including the generation of reactive oxygen species (ROS) and DNA

damage.[9]

The nitrile group is generally considered metabolically stable.[10] However, in some cases, it

can be metabolized, potentially leading to the release of cyanide. Aromatic nitriles are less

likely to release cyanide compared to their aliphatic counterparts.[11] In vitro studies on

aromatic nitriles have shown metabolism primarily occurs through ring hydroxylation or, in

some cases, hydrolysis of the nitrile to a carboxylic acid.[12]

Phenanthroline Moiety Effects Nitrile Moiety Metabolism

1,10-Phenanthroline-2-carbonitrile

Metal Ion Chelation Reactive Oxygen Species (ROS) Generation Hydrolysis to Carboxylic Acid Ring Hydroxylation Cyanide Release (less likely for aromatic nitriles)

Metalloenzyme Inhibition DNA Damage

Click to download full resolution via product page

Figure 3: Potential mechanisms of toxicity for 1,10-Phenanthroline-2-carbonitrile.

Safe Handling and Storage
Engineering Controls:

Work with this compound should be conducted in a well-ventilated area, preferably within a

chemical fume hood.[13]

Personal Protective Equipment (PPE):

Eye/Face Protection: Chemical safety goggles and a face shield are essential to protect

against splashes that can cause serious eye damage.[13]
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Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) should be worn.[13] A lab coat

and closed-toe shoes are also required.[13]

Respiratory Protection: If working with the solid material where dust may be generated, a

NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates

should be used.[13]

Handling Procedures:

Avoid all personal contact, including inhalation of dust and contact with skin and eyes.

Do not eat, drink, or smoke in the work area.

Wash hands thoroughly after handling.

Prepare a designated work area and have a spill kit readily available.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[4]

Store away from incompatible materials such as strong oxidizing agents.[2][3]

First Aid and Emergency Procedures
In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation persists.[2]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical attention.[2][3]

Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting. Seek immediate

medical attention.[2]
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Spill Response:

Minor Spills: In a fume hood, carefully sweep up the solid material, avoiding dust generation.

Place in a sealed container for disposal. Clean the spill area with a suitable solvent.

Major Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Contain the spill and prevent it from entering drains. Follow institutional procedures for large

chemical spills.

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3]

Hazardous Combustion Products: May produce toxic fumes of carbon and nitrogen oxides

under fire conditions.[4]

Disposal Considerations
Dispose of this chemical and its container in accordance with local, state, and federal

regulations. It should be treated as hazardous waste. Do not allow it to enter the environment.

[4]

Conclusion
1,10-Phenanthroline-2-carbonitrile is a chemical that requires careful handling due to its

classification as harmful if swallowed and causing serious eye damage. While specific

toxicological data is limited, the known toxicity of its parent compound, 1,10-phenanthroline,

suggests that it should be treated with a high degree of caution. Researchers, scientists, and

drug development professionals must adhere to strict safety protocols, including the use of

appropriate engineering controls and personal protective equipment, to minimize the risk of

exposure. Further toxicological studies are warranted to fully characterize the safety profile of

this compound.

Need Custom Synthesis?
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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